Cas no 2172444-14-1 (3-Hydroxy-3-(2-oxopropyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-Hydroxy-3-(2-oxopropyl)-1lambda6-thiolane-1,1-dione
• CAS No: 2172444-14-1
• MF: C₇H₁₂O₄S
• MW: 192.232781410217
• CID: 5568297
• PubChem ID: 134442514
• Update Time: 2025-11-06

3-Hydroxy-3-(2-oxopropyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2172444-14-1
• EN300-1622905
• 3-hydroxy-3-(2-oxopropyl)-1lambda6-thiolane-1,1-dione
• SCHEMBL20077536
• 3-Hydroxy-3-(2-oxopropyl)-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C7H12O4S/c1-6(8)4-7(9)2-3-12(10,11)5-7/h9H,2-5H2,1H3
• InChI Key： LEMSVPOLMNRSKK-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(C)=O)(C1)O)(=O)=O

Computed Properties

• Exact Mass: 192.04563003g/mol
• Monoisotopic Mass: 192.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-Hydroxy-3-(2-oxopropyl)-1lambda6-thiolane-1,1-dione

Research Brief on 3-Hydroxy-3-(2-oxopropyl)-1lambda6-thiolane-1,1-dione (CAS: 2172444-14-1): Recent Advances and Applications

3-Hydroxy-3-(2-oxopropyl)-1lambda6-thiolane-1,1-dione (CAS: 2172444-14-1) is a sulfur-containing heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfone and ketone functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties, making it a subject of intense research interest.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers investigated the compound's role as a potent inhibitor of the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases and cancer. The study demonstrated that 3-Hydroxy-3-(2-oxopropyl)-1lambda6-thiolane-1,1-dione effectively suppressed the activation of NF-κB in vitro and in vivo, leading to reduced expression of pro-inflammatory cytokines. These findings suggest its potential as a novel therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its anticancer properties. The research team synthesized a series of derivatives and tested their efficacy against various cancer cell lines, including breast, lung, and colon cancer. The results indicated that 3-Hydroxy-3-(2-oxopropyl)-1lambda6-thiolane-1,1-dione exhibited selective cytotoxicity against cancer cells while sparing normal cells, highlighting its potential as a targeted anticancer agent. Mechanistic studies revealed that the compound induces apoptosis through the mitochondrial pathway and inhibits angiogenesis, further supporting its therapeutic utility.

From a synthetic chemistry perspective, recent efforts have been directed toward optimizing the production of 3-Hydroxy-3-(2-oxopropyl)-1lambda6-thiolane-1,1-dione. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, achieving high yields and purity. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research and potential commercialization.

In addition to its therapeutic applications, 3-Hydroxy-3-(2-oxopropyl)-1lambda6-thiolane-1,1-dione has also been explored for its role in chemical biology. A recent study in Chemical Science (2024) utilized the compound as a versatile building block for the development of novel probes targeting sulfotransferases, enzymes involved in drug metabolism and detoxification. These probes could provide valuable tools for studying enzyme activity and screening potential inhibitors, thereby advancing drug discovery efforts.

Despite these promising developments, challenges remain in the clinical translation of 3-Hydroxy-3-(2-oxopropyl)-1lambda6-thiolane-1,1-dione. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive preclinical studies. However, the compound's unique chemical structure and multifaceted biological activities position it as a compelling candidate for further investigation.

In conclusion, recent research on 3-Hydroxy-3-(2-oxopropyl)-1lambda6-thiolane-1,1-dione (CAS: 2172444-14-1) underscores its potential as a versatile molecule in chemical biology and medicinal chemistry. Its demonstrated efficacy in modulating key biological pathways, coupled with advances in synthetic methodologies, paves the way for future therapeutic applications. Continued exploration of its mechanisms and optimization of its properties will be essential for realizing its full potential in addressing unmet medical needs.